![molecular formula C3H4N4S B1596878 4-Amino-1,3,5-triazine-2-thiol CAS No. 36469-86-0](/img/structure/B1596878.png)
4-Amino-1,3,5-triazine-2-thiol
Overview
Description
4-Amino-1,3,5-triazine-2-thiol, also known as 4AT or 4-AT, is a heterocyclic compound that has been used in numerous scientific research applications. It is a versatile compound that can be used as a reagent, catalyst, and ligand. 4AT has been used in a variety of areas, such as organic synthesis, biochemistry, and medicinal chemistry. Its structure makes it an ideal candidate for a variety of chemical processes, including catalysis and metal coordination.
Scientific Research Applications
Synthetic Chemistry Applications
4-Amino-1,3,5-triazine-2-thiol serves as a precursor for synthesizing a range of heterocyclic compounds. For instance, it has been employed in the microwave-assisted synthesis of fused 1,2,4-triazines bearing thiophene moieties, which demonstrate potential pharmacological activity, including anticancer properties (H. Saad, M. Youssef, & M. Mosselhi, 2011). Moreover, derivatives of this compound have been synthesized for antimicrobial applications (R. S. Ali, R. R. Al Harthi, Heyam S. Saad, & M. A. Amin, 2016), showcasing the chemical's versatility in creating compounds with biological activities.
Materials Science Applications
In materials science, derivatives of this compound have been explored for their optical properties and electron mobility. Alternating copolymers consisting of substituted 1,3,5-triazine units exhibit notable electrochemical n-doping capabilities and electron drift mobility, making them suitable for applications in electronic devices (Takakazu Yamamoto et al., 2006).
Corrosion Inhibition
The compound has also shown promise in corrosion inhibition, where 3-amino-1,2,4-triazole-5-thiol (a related derivative) was investigated for its inhibitory effect on carbon steel corrosion in HCl medium. It was found to strongly adsorb onto the metal surface, forming a protective film and exhibiting high inhibition efficiency (B. Mert et al., 2011). Additionally, the electrochemical behavior of triazine derivatives in non-aqueous media has been studied to understand their redox processes, further indicating the potential use of these compounds in protecting materials from corrosion (N. Farzinnejad et al., 2005).
Mechanism of Action
Target of Action
Triazine derivatives are known to have a wide range of biological activities and can interact with various targets . For instance, some 1,3,5-triazines display antitumor properties and are used clinically to treat lung, breast, and ovarian cancer .
Mode of Action
Triazine derivatives are known to undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . These transformations can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
It is known that triazine derivatives can affect various biochemical pathways due to their diverse biological activities .
Result of Action
Triazine derivatives are known to have various biological effects, including antifungal, anticancer, antiviral, antitumor, cardiotonic, anti-hiv, analgesic, and anti-protozoal activities .
Properties
IUPAC Name |
6-amino-1H-1,3,5-triazine-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4N4S/c4-2-5-1-6-3(8)7-2/h1H,(H3,4,5,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBWWCYYBZFKCEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=S)NC(=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40370719 | |
Record name | 4-amino-1,3,5-triazine-2-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36469-86-0 | |
Record name | 6-Amino-1,3,5-triazine-2(1H)-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36469-86-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-amino-1,3,5-triazine-2-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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